Cas no 2172440-68-3 (7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoheptanoic acid)

• Product Name: 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoheptanoic acid
• CAS No: 2172440-68-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6318040
• PubChem ID: 165539450
• Update Time: 2025-10-17

7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoheptanoic acid
• EN300-1498316
• 2172440-68-3
• 7-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]heptanoic acid

• Inchi： 1S/C28H36N2O5/c1-28(2,26(33)29-17-10-4-3-5-15-25(31)32)16-18-30-27(34)35-19-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,24H,3-5,10,15-19H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： FNHQEEIIUYXDSM-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)(C)C(NCCCCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoheptanoic acid

Recent Advances in the Study of 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoheptanoic acid (CAS: 2172440-68-3)

The compound 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoheptanoic acid (CAS: 2172440-68-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a dimethylbutanamidoheptanoic acid backbone, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on its role as a key intermediate in the synthesis of complex peptides and its potential therapeutic applications.

One of the primary areas of research involving this compound is its utility in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids during peptide synthesis, and the incorporation of 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoheptanoic acid has been shown to enhance the efficiency and yield of peptide chain elongation. Recent studies have demonstrated that this compound can improve the solubility of peptide intermediates, thereby facilitating the synthesis of longer and more complex peptides. Additionally, its stability under standard SPPS conditions makes it a valuable tool for researchers.

Beyond its applications in peptide synthesis, this compound has also been investigated for its potential therapeutic properties. Preliminary studies suggest that derivatives of 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoheptanoic acid may exhibit bioactivity in modulating specific biological pathways. For instance, recent in vitro experiments have indicated that these derivatives could interact with certain protein targets involved in inflammatory responses, raising the possibility of their use in developing anti-inflammatory agents. Further research is needed to fully elucidate the mechanisms of action and to evaluate the efficacy and safety of these compounds in vivo.

Another noteworthy development is the exploration of this compound in the field of drug delivery systems. Due to its amphiphilic nature, 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoheptanoic acid has been studied for its ability to form self-assembling nanostructures, such as micelles and hydrogels. These nanostructures have shown potential as carriers for hydrophobic drugs, improving their solubility and bioavailability. Recent advancements in this area have highlighted the compound's versatility and its potential to address challenges in drug formulation and delivery.

In conclusion, the compound 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoheptanoic acid (CAS: 2172440-68-3) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, therapeutic development, and drug delivery systems underscore its importance in advancing scientific and medical knowledge. Ongoing research efforts are expected to further uncover its potential and expand its utility in various domains. As the field continues to evolve, this compound is likely to play an increasingly prominent role in the development of novel therapeutics and biomedical technologies.